2-Bromo-6-fluoro-3-iodobenzoic acid

• IUPAC Name: 2-bromo-6-fluoro-3-iodobenzoic acid
• InChI: InChI=1S/C7H3BrFIO2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key: ONTYJPRHDPSQML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C(=O)O)Br)I
• Molecular Formula: C7H3BrFIO2
• Molecular Weight: 344.90 g/mol

Description

2-Bromo-6-fluoro-3-iodobenzoic acid (CAS: 1427327-66-9) is a halogen-substituted benzoic acid derivative with the molecular formula C₇H₃BrFIO₂ and a molecular weight of 352.91 g/mol. This compound features a carboxylic acid group at position 1, with bromine (Br), fluorine (F), and iodine (I) substituents at positions 2, 6, and 3, respectively.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-fluoro-3-iodobenzoic acid can be achieved through a multi-step process involving the bromination, fluorination, and iodination of benzoic acid derivatives. One common method involves the following steps:

Bromination: Benzoic acid is first brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS) to introduce the bromine atom.

Fluorination: The brominated benzoic acid is then subjected to fluorination using a fluorinating agent such as hydrogen fluoride (HF) or a fluorinating reagent like Selectfluor.

Iodination: Finally, the fluorinated compound is iodinated using iodine or an iodinating agent like iodine monochloride (ICl) to obtain the desired product.

Industrial Production Methods

Industrial production of 2-Bromo-6-fluoro-3-iodobenzoic acid typically involves similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are often automated to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-fluoro-3-iodobenzoic acid undergoes various types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions where the halogen atoms (bromine, fluorine, or iodine) are replaced by other nucleophiles.

Oxidation and Reduction Reactions: The carboxylic acid group can be oxidized to form corresponding derivatives or reduced to form alcohols.

Coupling Reactions: It can undergo coupling reactions such as Suzuki-Miyaura coupling, where the halogen atoms are replaced by aryl or alkyl groups.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) or potassium hydroxide (KOH) for hydroxylation, and sodium azide (NaN3) for azidation.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Coupling: Palladium catalysts and boronic acids are used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield hydroxylated or azidated derivatives, while coupling reactions can produce various aryl or alkyl-substituted benzoic acids.

Scientific Research Applications

2-Bromo-6-fluoro-3-iodobenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the synthesis of biologically active molecules, including potential pharmaceuticals.

Medicine: It serves as an intermediate in the development of drugs and diagnostic agents.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Bromo-6-fluoro-3-iodobenzoic acid depends on its specific application. In chemical reactions, the halogen atoms and the carboxylic acid group play crucial roles in determining the reactivity and selectivity of the compound. The molecular targets and pathways involved vary based on the specific reactions and conditions employed .

Comparison with Similar Compounds

Structural and Functional Group Differences

The table below summarizes key structural analogs and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties	References
2-Bromo-6-fluoro-3-iodobenzoic acid	1427327-66-9	C₇H₃BrFIO₂	Br (2), F (6), I (3), COOH	352.91	High halogen density; acidic, reactive toward nucleophilic substitution
2-Bromo-6-fluoro-3-methylbenzoic acid	743466-98-0	C₈H₆BrFO₂	Br (2), F (6), CH₃ (3), COOH	247.04	Methyl group enhances lipophilicity; reduced steric hindrance vs. iodine
6-Bromo-2-fluoro-3-methylbenzoic acid	2252-37-1	C₈H₆BrFO₂	Br (6), F (2), CH₃ (3), COOH	247.04	Altered halogen positions reduce electronic withdrawal effects
2-Amino-6-fluoro-3-iodobenzoic acid	2092769-85-0	C₇H₅FINO₂	NH₂ (2), F (6), I (3), COOH	281.02	Amino group introduces basicity; potential for amide formation
(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid	957062-89-4	C₇H₇BBrFO₃	Br (2), F (6), OCH₃ (3), B(OH)₂	248.84	Boronic acid enables Suzuki-Miyaura coupling; methoxy increases solubility

Physicochemical Properties

• Solubility : Iodo- and bromo-substituted benzoic acids generally exhibit lower aqueous solubility due to halogen hydrophobicity. However, the methoxy and boronic acid derivatives show improved solubility in polar solvents .
• Acidity: The carboxylic acid group (pKa ~2.8) dominates acidity, but electron-withdrawing halogens (e.g., F, Br) further stabilize the deprotonated form, enhancing acidity compared to methyl or amino analogs .

Biological Activity

2-Bromo-6-fluoro-3-iodobenzoic acid is an aromatic compound that has garnered attention in various fields, particularly in medicinal chemistry and biological research. This article discusses its biological activity, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Bromo-6-fluoro-3-iodobenzoic acid is C7H3BrFIO2. The presence of halogen atoms—bromine, fluorine, and iodine—on the benzene ring significantly influences its reactivity and biological interactions. These halogens can enhance the compound's lipophilicity and binding affinity to biological targets, making it a valuable scaffold for drug development.

The biological activity of 2-Bromo-6-fluoro-3-iodobenzoic acid is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The halogen substituents can modulate the compound's electronic properties, affecting its interaction dynamics. For instance, the electron-withdrawing nature of fluorine can increase the acidity of nearby carboxylic groups, potentially enhancing binding to target proteins through ionic or hydrogen bonding interactions.

Antibiofilm Activity

The ability of halogenated compounds to inhibit biofilm formation is also noteworthy. Biofilms pose significant challenges in clinical settings due to their resistance to conventional antibiotics. Compounds like 3,5-diiodo-2-methoxyphenylboronic acid have shown effectiveness in preventing biofilm formation in marine environments . It is hypothesized that 2-Bromo-6-fluoro-3-iodobenzoic acid may exhibit similar properties due to its structural characteristics.

Case Studies

• Antimicrobial Efficacy : A study evaluating various halogenated acids against Vibrio species found that certain derivatives significantly reduced bacterial growth and biofilm formation. Although direct data on 2-Bromo-6-fluoro-3-iodobenzoic acid was not available, its close analogs showed promising results .
• Synthetic Applications : In synthetic chemistry, 2-Bromo-6-fluoro-3-iodobenzoic acid has been utilized as a building block for more complex molecules. Its unique substitution pattern allows for diverse synthetic pathways that can lead to biologically active compounds .

Comparative Analysis

Compound Name	Structure	MIC (µg/mL)	Growth Inhibition (%)
2-Bromo-6-fluoro-3-iodobenzoic acid	C7H3BrFIO2	TBD	TBD
3,5-Diiodo-2-methoxyphenylboronic acid	C10H10I2O3B	100	30.3
2-Fluoro-5-iodophenylboronic acid	C10H8FIO2B	100	24.1

Note : TBD indicates that specific data for 2-Bromo-6-fluoro-3-iodobenzoic acid is currently unavailable.